![molecular formula C22H20Cl2N2O4S B300955 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide](/img/structure/B300955.png)
2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide, also known as DCB-M, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCB-M is a small molecule inhibitor that is capable of selectively targeting protein-protein interactions, which makes it a promising candidate for the development of new drugs for various diseases.
Mechanism of Action
2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide selectively targets the interaction between two proteins, which are involved in the regulation of various cellular processes. The inhibition of this interaction leads to the disruption of these processes, resulting in the inhibition of cancer cell growth and the prevention of neurodegeneration. This compound has been shown to have a high affinity for its target proteins, which makes it a promising candidate for the development of new drugs.
Biochemical and Physiological Effects
This compound has been shown to have a significant impact on various biochemical and physiological processes. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, which makes it a promising candidate for the development of new cancer drugs. This compound has also been shown to prevent neurodegeneration, which makes it a potential therapeutic agent for the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide has several advantages for lab experiments, including its high selectivity and affinity for its target proteins. However, this compound has some limitations, including its potential toxicity and the need for careful control of reaction conditions during synthesis.
Future Directions
There are several future directions for the research and development of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide. One potential direction is the development of new drugs based on the structure of this compound. Another potential direction is the investigation of the potential therapeutic applications of this compound in other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to investigate the potential toxicity of this compound and to optimize the synthesis process to improve yields and purity.
Synthesis Methods
The synthesis of 2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide involves the reaction of 3,4-dichlorobenzylamine and 3-methoxybenzylamine with phenylsulfonyl chloride and acetic anhydride to form the intermediate product. The intermediate product is then treated with sodium hydride and acetic acid to obtain the final product, this compound. The synthesis of this compound is a multi-step process that requires careful control of reaction conditions to obtain high yields and purity.
Scientific Research Applications
2-[(3,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(3-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. This compound has been shown to selectively inhibit the interaction between two proteins, which are involved in the regulation of various cellular processes. This inhibition leads to the disruption of these processes, resulting in the inhibition of cancer cell growth and the prevention of neurodegeneration.
properties
Molecular Formula |
C22H20Cl2N2O4S |
---|---|
Molecular Weight |
479.4 g/mol |
IUPAC Name |
2-[benzenesulfonyl-[(3,4-dichlorophenyl)methyl]amino]-N-(3-methoxyphenyl)acetamide |
InChI |
InChI=1S/C22H20Cl2N2O4S/c1-30-18-7-5-6-17(13-18)25-22(27)15-26(14-16-10-11-20(23)21(24)12-16)31(28,29)19-8-3-2-4-9-19/h2-13H,14-15H2,1H3,(H,25,27) |
InChI Key |
SCZSZYYXHSGXHG-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)NC(=O)CN(CC2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CN(CC2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.